BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Acid Red 249
(CAS 6416-66-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B3029386

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 249, identified by CAS number 6416-66-6, is a synthetic monoazo dye belonging to
the acid dye category. Characterized by its vibrant red hue, it finds primary application in the
dyeing of protein-based materials such as wool, silk, and polyamide, as well as in the
formulation of inks.[1][2][3][4] Its molecular structure, featuring multiple sulfonate groups,
confers good water solubility, a key characteristic for its use in aqueous dyeing processes.[5][6]
While extensively utilized in the textile and chemical industries, its direct applications in drug
development and biological research are not well-documented in publicly available literature.
This guide provides a comprehensive overview of the known technical data for Acid Red 249,
including its physicochemical properties, synthesis, and established experimental applications,
with a particular focus on its role in environmental science studies. The potential biological
activities are discussed in the broader context of the azo dye class.

Chemical and Physical Properties

Acid Red 249 is a dark red powder with a complex aromatic structure.[2][4] Its chemical
formula is C29H20CIN3Na2010S3, with a corresponding molecular weight of 748.11 g/mol .[1][7]
The presence of two sulfonate groups makes it readily soluble in water.[5][6]

Table 1: Physicochemical Properties of Acid Red 249
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Property Value References
CAS Number 6416-66-6 [2]

Molecular Formula C29H20CIN3Naz2010S3 [11[7]
Molecular Weight 748.11 g/mol [11[7]
Appearance Dark red powder [2][4]

C.l. Name Acid Red 249 [2]

C.l. Number 18134 [3]

Acid Brilliant Red B, Tracid
Synonyms Brilliant Red B, Weak Acid [4]

Brilliant Red B

Table 2: Solubility Data for Acid Red 249

Solvent Solubility Observations References
Water Soluble [4]

] Produces a red
Ethanol Slightly soluble [2]

solution.

Concentrated Sulfuric

Forms a red solution,

i Soluble which turns pink upon  [2]

Acid o
dilution.

Aqueous Hydrochloric )

) Soluble Forms a red solution. [2]
Acid
Aqueous Sodium

Soluble Turns brown. [2]

Hydroxide
Requires sonication;
hygroscopic nature of
DMSO 50 mg/mL (66.84 mM) [8]
DMSO can affect
solubility.
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Synthesis

The synthesis of Acid Red 249 is a two-step process involving diazotization followed by an azo
coupling reaction.[2]

o Diazotization: 5-Chloro-2-phenoxybenzenamine is treated with a source of nitrous acid
(typically sodium nitrite in an acidic medium) to form a diazonium salt.

¢ Azo Coupling: The resulting diazonium salt is then coupled with 8-(4-
Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid to yield the final Acid Red 249
molecule.[2]

Step 1: Diazotization Step 2: Azo Coupling

_ NaNO2, HCl -
5-Chloro-2-phenoxybenzenamine »| Diazonium Salt [-—--—

8-(4-Methylphenylsulfonamido)-
1-naphthol-3,6-disulfonic acid

Acid Red 249

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Red 249.

Spectroscopic Data

Detailed spectroscopic data for Acid Red 249 is not extensively published in peer-reviewed
literature. However, some supplier websites indicate the availability of H-NMR and Mass
Spectrometry data. As an azo dye, it exhibits strong absorbance in the visible region of the
electromagnetic spectrum, which is responsible for its color.

Experimental Protocols

While protocols for biological assays are absent in the literature, detailed methods for the use
of Acid Red 249 in environmental remediation studies have been published.

Photocatalytic Degradation of Acid Red 249
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This protocol describes a general procedure for assessing the photocatalytic degradation of
Acid Red 249 using a semiconductor photocatalyst, such as zinc oxide (ZnO) composites.

Materials:

Acid Red 249

e Photocatalyst (e.g., Poly(m-phenylenediamine)/ZnQO)

e Deionized water

e UV or visible light source

e Reaction vessel

o Magnetic stirrer

o Centrifuge

e UV-Vis Spectrophotometer

Procedure:

Prepare a stock solution of Acid Red 249 in deionized water to a known concentration.

 In areaction vessel, add a specific amount of the photocatalyst to a defined volume of the
Acid Red 249 solution.

 Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-
desorption equilibrium.

» Expose the suspension to a UV or visible light source while continuously stirring.

e Atregular time intervals, withdraw aliquots of the suspension.

o Centrifuge the aliquots to separate the photocatalyst particles.

o Measure the absorbance of the supernatant at the maximum absorption wavelength of Acid
Red 249 using a UV-Vis spectrophotometer.
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« The degradation efficiency can be calculated from the change in absorbance over time.

Prepare Acid Red 249 Solution

Gdd Photocatalysg

Gtir in Dark (Adsorption-Desorption EquilibriumD

Irradiate with Light (UV/Visible)

(Withdraw Aliquots at Time Intervals)
(Centrifuge to Separate CatalysD

G/Ieasure Absorbance of Supernatant (UV—VisD

Calculate Degradation Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for photocatalytic degradation.
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Biological Activity and Drug Development Potential

There is a lack of specific studies on the biological activity, cytotoxicity, or therapeutic potential
of Acid Red 249 in the scientific literature. However, the broader class of azo dyes has been a
subject of biological investigation.

Azo compounds are known to undergo metabolic reduction of the azo bond (—N=N-) to form
aromatic amines.[9] This biotransformation can be mediated by azoreductase enzymes present
in liver and gut microflora.[9] The resulting aromatic amines can have different toxicological
profiles than the parent dye, and some have been identified as mutagenic or carcinogenic.[9]

Conversely, some sulfonated azo dyes have been investigated for their potential as
antimicrobial or anticancer agents.[1][5][10] The biological activity is often attributed to the
cleavage of the azo bond, leading to the release of pharmacologically active amines.

Azo Dye (e.g., Acid Red 249)

(Azoreductase (Liver, Gut MicrobiotaD

Cleavage of Azo Bond (-N=N-)

Formation of Aromatic Amines

Potential Biological Effects
(e.g., toxicity, therapeutic action)

Click to download full resolution via product page

Caption: General metabolic pathway of azo dyes.
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Given the absence of specific data for Acid Red 249, any investigation into its biological
properties would need to begin with foundational in vitro cytotoxicity and mutagenicity assays.

Applications

The primary and well-established applications of Acid Red 249 are in the industrial dyeing of
various materials.

o Textiles: Used for dyeing wool, silk, and polyamide fabrics.[1][2] It is also used in direct
printing on these materials.[1]

o Leather: Employed in the dyeing of leather.[3]

 Inks: Has been used as a component in water-based inkjet printing inks.[4]

Safety and Handling

Based on available Safety Data Sheets (SDS), Acid Red 249 is considered harmful if
swallowed and may cause irritation to the eyes, skin, and respiratory tract.[7] Standard
laboratory safety precautions should be observed when handling this compound, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should
be handled in a well-ventilated area or with a fume hood to minimize inhalation of the powder.

[7]

Conclusion

Acid Red 249 is a well-characterized synthetic dye with significant industrial applications,
particularly in the textile and leather industries. Its chemical and physical properties are well-
defined, and its synthesis is straightforward. While there is a growing body of research on its
environmental fate and removal from wastewater, there is a conspicuous absence of data
regarding its biological activity, toxicological profile beyond basic hazard identification, and any
potential for application in drug development or as a biological research tool. For the intended
audience of this guide, this presents both a significant knowledge gap and a potential area for
novel research. Future studies are warranted to explore the biological interactions of Acid Red
249 to fully assess its safety and explore any potential biomedical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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